Cas no 827028-02-4 (Benzoic acid, 4-(3-methoxy-1-propynyl)-, methyl ester)

Benzoic acid, 4-(3-methoxy-1-propynyl)-, methyl ester structure
827028-02-4 structure
Product Name:Benzoic acid, 4-(3-methoxy-1-propynyl)-, methyl ester
CAS No:827028-02-4
MF:C12H12O3
MW:204.221883773804
CID:686382
PubChem ID:71417792
Update Time:2025-04-19

Benzoic acid, 4-(3-methoxy-1-propynyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(3-methoxy-1-propynyl)-, methyl ester
    • methyl 4-(3-methoxyprop-1-ynyl)benzoate
    • 827028-02-4
    • Methyl 4-(3-methoxyprop-1-yn-1-yl)benzoate
    • DTXSID30837124
    • Inchi: 1S/C12H12O3/c1-14-9-3-4-10-5-7-11(8-6-10)12(13)15-2/h5-8H,9H2,1-2H3
    • InChI Key: KRZRCZRFVSFVOU-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(C#CCOC)=CC=1)=O

Computed Properties

  • Exact Mass: 204.078644241g/mol
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.5Ų
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